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Compound of Interest

Compound Name: 1,3-Dichloropropane

Cat. No.: B093676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for

1,3-dichloropropane, a chemical that, while valuable in various applications, necessitates

careful management due to its hazardous properties. The following sections detail its physical

and chemical characteristics, associated health hazards, and the essential measures for safe

handling, storage, and emergency response.

Section 1: Chemical and Physical Properties
A thorough understanding of 1,3-dichloropropane's physical and chemical properties is

fundamental to its safe handling. This colorless liquid possesses a sweet odor and is highly

flammable.[1][2] Key quantitative data are summarized in the table below for ease of reference.
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Property Value Source

CAS Number 142-28-9 [3][4]

Molecular Formula C₃H₆Cl₂ [2]

Molecular Weight 112.98 g/mol [2]

Appearance Clear, colorless liquid [2][3]

Odor Sweetish [1][2]

Boiling Point 120-122 °C (248-251.6 °F) [2]

Melting Point -99.5 °C (-147.1 °F) [2]

Flash Point 16 °C (60.8 °F) - Closed Cup [1]

Vapor Density 3.9 (Air = 1) [2]

Vapor Pressure 22 mmHg at 20 °C [2]

Solubility

Insoluble in water; Soluble in

alcohol, ether, benzene, and

chloroform.[2]

Autoignition Temperature 480 °C (896 °F) [3]

Lower Explosion Limit 3.4% [3]

Upper Explosion Limit 14.5% [3]

Section 2: Health Hazard Information
1,3-Dichloropropane is classified as a hazardous substance, posing risks through inhalation,

skin contact, and ingestion.[1][3] It is crucial for personnel to be aware of these potential health

effects to ensure appropriate protective measures are taken.

Routes of Exposure and Effects:

Inhalation: Inhalation of vapors can cause irritation to the respiratory tract.[3][4] High

concentrations may lead to central nervous system depression.[1]
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Skin Contact: The substance is irritating to the skin, and prolonged contact can cause

redness and a smarting sensation.[1][3]

Eye Contact: Vapors and direct contact with the liquid will cause eye irritation.[3][4]

Ingestion: The toxicological properties following ingestion have not been fully investigated,

but it is considered harmful.[3]

Carcinogenicity: While some related compounds like 1,3-dichloropropene are considered

potential carcinogens, the carcinogenicity of 1,3-dichloropropane is not as definitively

established in the provided search results.[5] However, due to its chemical nature, it should be

handled with the caution afforded to potentially hazardous substances.

Section 3: Safe Handling and Storage
Adherence to strict handling and storage protocols is paramount to minimizing exposure risks

and preventing accidents.

Handling:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1][3]

Personnel must wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat.[2][3]

Grounding and bonding of containers are necessary when transferring the material to

prevent static discharge, which can ignite the flammable vapors.[1][3]

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in areas where 1,3-dichloropropane is handled.[6]

Empty containers may retain product residue and should be handled as hazardous.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]
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Keep away from heat, sparks, open flames, and other sources of ignition.[1][3]

Store separately from incompatible materials such as strong oxidizing agents, acids, and

bases.[1][4]

Section 4: Exposure Controls and Personal
Protection
Engineering controls and personal protective equipment are the primary lines of defense

against exposure to 1,3-dichloropropane.

Engineering Controls:

Ventilation: Use of local exhaust ventilation or a chemical fume hood is essential to keep

airborne concentrations below exposure limits.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][6]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are

required to prevent skin contact.[3][6]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an

organic vapor cartridge should be used.[1]

Section 5: Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures:

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. Seek medical attention.[3]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical aid.[3]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.[3]

Fire-Fighting Measures:

Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.[1][3] Water may be ineffective in extinguishing the fire but can be used to cool fire-

exposed containers.[3]

Hazards: 1,3-Dichloropropane is a flammable liquid and its vapors can form explosive

mixtures with air.[3][4] Vapors are heavier than air and may travel to a source of ignition and

flash back.[3] Containers may explode when heated.[3] Hazardous combustion products

include carbon monoxide, carbon dioxide, hydrogen chloride, and phosgene.[1][4]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Accidental Release Measures:

Personal Precautions: Evacuate the area and eliminate all ignition sources.[1] Wear

appropriate personal protective equipment.[3]

Environmental Precautions: Prevent the spill from entering drains or waterways.[4]

Containment and Cleanup: Absorb the spill with an inert material such as vermiculite, sand,

or earth.[3] Place the absorbed material into a suitable, closed container for disposal.[1] Use

spark-proof tools during cleanup.[3]

Section 6: Disposal Considerations
Disposal of 1,3-dichloropropane and its contaminated materials must be handled in

accordance with all applicable federal, state, and local regulations. It should be treated as a

hazardous waste.[3]
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Section 7: Experimental Protocols and Signaling
Pathways
Detailed experimental protocols for the safety assessment of 1,3-dichloropropane, such as

the specific methodologies for determining its toxicological endpoints (e.g., LD50, LC50) or

physical properties (e.g., flash point), are not extensively detailed in publicly available safety

documents. These studies are typically conducted under standardized guidelines (e.g., OECD,

EPA test guidelines) by specialized laboratories. The reported values in this guide are the

results of such standardized testing.

Similarly, the specific molecular signaling pathways through which 1,3-dichloropropane exerts

its toxic effects are not well-elucidated in the available literature. The health hazard information

is primarily based on observational data from animal studies and human exposure incidents.

Further research is required to delineate the precise mechanisms of toxicity at the cellular and

molecular levels.

Section 8: Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring the safe handling of 1,3-
dichloropropane, from initial assessment to final disposal.
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Safe Handling Workflow for 1,3-Dichloropropane
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Caption: Logical workflow for the safe handling of 1,3-dichloropropane.
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This comprehensive guide is intended to provide a robust framework for the safe handling of

1,3-dichloropropane. It is imperative that all personnel working with this chemical are

thoroughly trained on these procedures and have access to all necessary safety equipment.

Always consult the most recent Safety Data Sheet (SDS) for the specific product in use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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